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Compound of Interest

Compound Name: 2-Propynyl beta-D-lactopyranoside

Cat. No.: B12428687

Get Quote

Executive Summary & Mechanistic Positioning
2-Propynyl

-D-lactopyranoside (also known as 2-propynyl lactoside or propargyl lactoside) is a
functionalized disaccharide derivative primarily utilized in glycobiology as a high-utility scaffold
for probing and inhibiting Galectins (specifically Galectin-1 and Galectin-3).

While the molecule retains the core binding affinity of native lactose, its biological value is

threefold:[1]

Aglycone Interaction: The hydrophobic 2-propynyl (alkyne) tail can engage secondary

binding subsites (Subsite A/B) within the Galectin Carbohydrate Recognition Domain (CRD),

potentially offering modest affinity gains over native lactose.

Bio-Orthogonal Handle: The terminal alkyne serves as a "Click Chemistry" (CuAAC) anchor,

allowing researchers to rapidly synthesize multivalent glycoclusters (dendrimers, neo-

glycoproteins) that exploit the glycoside cluster effect to achieve nanomolar inhibition

potencies.
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Metabolic Stability: Unlike simple O-alkyl derivatives, the propynyl group provides a rigid

linker often resistant to rapid enzymatic hydrolysis during short-term in vitro assays.

Comparative Efficacy: Monomer vs. Multivalent
Scaffolds[2]
The following table contrasts the biological performance of 2-Propynyl

-D-lactopyranoside against standard benchmarks.

Table 1: Comparative Binding Affinity (Galectin-3 Inhibition)

Compound
Molecular
Class

Relative
Potency (vs.
Lactose)

/

Range*

Mechanism of
Action

Lactose (Native) Natural Ligand 1.0 (Baseline)

Canonical CRD

binding (Subsite

C).

2-Propynyl

-D-lactoside

Functionalized

Monomer
1.2 - 2.5x

CRD binding +

Hydrophobic

Aglycone

interaction.

Thiodigalactosid

e (TDG)

Synthetic

Standard
~10 - 20x

Hydrolytically

stable; enhanced

van der Waals

contacts.

Trivalent

Propynyl-Cluster

Multivalent

Conjugate
~140 - 200x

Chelate effect &

Statistical

rebinding

(Cluster Effect).

*Note: Values are approximate and dependent on specific assay conditions (e.g., ELLA vs.

Fluorescence Polarization).
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Mechanistic Insight: The Cluster Effect
The primary utility of 2-Propynyl

-D-lactopyranoside is not its monomeric activity, but its role as a precursor. As demonstrated in
seminal work (e.g., Organic & Biomolecular Chemistry, 2003), cross-coupling this monomer
into tri- or tetravalent clusters results in a non-linear increase in affinity (up to 7-fold per glycan
unit) specifically for Galectin-3, which forms pentamers/oligomers on cell surfaces.

Experimental Protocols
Protocol A: Solid-Phase Competitive Inhibition Assay
(ELLA)
Purpose: To determine the

of 2-Propynyl

-D-lactopyranoside against a specific lectin (e.g., Galectin-3). Principle: The molecule
competes with an immobilized glycoprotein (Asialofetuin) for binding to a biotinylated lectin.

Reagents:

Immobilized Ligand: Asialofetuin (ASF) coated microplate (

).

Probe: Biotinylated Galectin-3 (

).

Detector: Streptavidin-Peroxidase (HRP) + TMB Substrate.

Inhibitor: Serial dilutions of 2-Propynyl

-D-lactopyranoside (

to

).
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Step-by-Step Workflow:

Coating: Incubate 96-well plate with ASF in Carbonate Buffer (pH 9.6) overnight at 4°C.

Blocking: Wash 3x with PBS-T (0.05% Tween-20). Block with 2% BSA in PBS for 1 hour at

RT to prevent non-specific adsorption.

Pre-Incubation (Critical Step): In a separate tube, mix Biotin-Galectin-3 with serial dilutions of

the inhibitor. Incubate for 30-60 mins at RT.

Why? This allows the equilibrium between the inhibitor and the lectin to establish before

exposure to the plate, ensuring accurate thermodynamic competition.

Binding: Transfer the mixtures to the ASF-coated plate. Incubate for 1 hour at 37°C.

Detection: Wash 3x. Add Streptavidin-HRP (1:5000). Incubate 30 mins. Wash 3x.

Readout: Add TMB. Stop reaction with

. Measure OD at 450 nm.

Protocol B: Hemagglutination Inhibition (HAI) Assay
Purpose: A semi-quantitative, rapid validation of lectin cross-linking inhibition. Applicability:

Validates if the molecule prevents Galectins from cross-linking cell surface glycans.

Preparation: Prepare a 2% suspension of trypsinized rabbit erythrocytes (or human type O

blood).

Titration: Determine the minimum agglutinating concentration (MAC) of the Galectin (e.g., 4

Hemagglutinating Units).

Inhibition:

Add 25

of Galectin (at 4 HAU) to V-bottom microplate wells.

Add 25
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of serially diluted 2-Propynyl

-D-lactopyranoside.

Incubate 30 mins at RT.

Challenge: Add 25

of erythrocyte suspension.

Analysis: Incubate 1 hour. Observe "button" (inhibition) vs. "mat" (agglutination) formation.

Visualizations
Diagram 1: Competitive Inhibition Logic (ELLA)
This diagram illustrates the thermodynamic competition central to Protocol A.
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Caption: In the ELLA format, the inhibitor intercepts the Lectin in solution, preventing it from

binding the immobilized ASF ligand. A decrease in signal correlates to inhibitor potency.

Diagram 2: From Monomer to Multivalent Cluster
This workflow demonstrates the strategic use of the propynyl group for "Click" derivatization.
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Caption: The propynyl group acts as a bio-orthogonal handle, enabling the synthesis of high-

avidity glycoclusters that significantly outperform the monomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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